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Abstract

Cyanogen fluoride (FCN) is a highly reactive and toxic inorganic compound with significant
applications in organic synthesis. This guide provides a comprehensive overview of its
chemical identifiers, physical and chemical properties, detailed synthesis protocols, and its
utility as a reagent in the preparation of fluorinated organic molecules. Particular focus is given
to its reactions of interest to medicinal chemistry and drug development, including the synthesis
of fluorinated heterocycles and other potentially biologically active compounds. Safety
precautions for handling this hazardous gas are also detailed.

Chemical Identifiers and Properties

Cyanogen fluoride is a linear molecule with the chemical formula FCN.[1] It is essential to
identify this compound accurately for research and safety purposes. The following tables
summarize its key identifiers and physicochemical properties.

Table 1: Identifiers for Cyanogen Fluoride[1][2]
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Identifier Value

CAS Number 1495-50-7

PubChem CID 137036

IUPAC Name carbononitridic fluoride

Molecular Formula CFEN

SMILES C(#N)F

InChl INChl=1S/CFN/c2-1-3

InChlKey CPPKAGUPTKIMNP-UHFFFAOYSA-N
Synonyms Fluorine cyanide, Cyano fluoride

Table 2: Physicochemical Properties of Cyanogen

Fluoride[1]
Property Value
Molar Mass 45.0158 g/mol
Appearance Colorless gas
Boiling Point -46 °C
Melting Point -82 °C
Density 1.026 g/cm3

Synthesis of Cyanogen Fluoride

The primary method for synthesizing cyanogen fluoride is through the pyrolysis of cyanuric
fluoride ((CNF)3).[1]

Experimental Protocol: Pyrolysis of Cyanuric Fluoride[1]

[3]

This protocol describes the laboratory-scale synthesis of cyanogen fluoride.
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Materials:

e Cyanuric fluoride (CsFsN3s)

o High-purity nitrogen gas (carrier gas)

¢ |nduction-heated carbon tube furnace

e 4-8 mesh carbon granules

o Graphite powder insulation

o Water-jacketed shell

e Liquid nitrogen cold traps

Procedure:

e Pack an induction-heated carbon tube (0.75-inch internal diameter) with 4-8 mesh carbon
granules.

o Surround the carbon tube with graphite powder insulation and a water-jacketed shell.

o Heat the furnace to a temperature of 1300 °C.

« Introduce cyanuric fluoride vapor into the furnace at a rate of 50 g/hr, carried by a stream of
nitrogen gas, maintaining a pressure of 50 mmHg.

o The gaseous pyrolysate exits the furnace and is collected in a series of cold traps cooled
with liquid nitrogen. The product will appear as a fluffy white solid.

e This process yields crude cyanogen fluoride with a maximum yield of approximately 50%.
Other byproducts include cyanogen and trifluoroacetonitrile.[1]

 Purification of the crude product can be achieved by distillation in a glass column at
atmospheric pressure to obtain pure cyanogen fluoride.[1]
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Safety Note: This procedure must be carried out in a well-ventilated fume hood due to the high
toxicity and explosive nature of cyanogen fluoride. All personnel must wear appropriate
personal protective equipment (PPE), including safety goggles, face shields, and appropriate
gloves. A standard operating procedure for handling highly toxic gases should be strictly
followed.[2][3][4][5]

Click to download full resolution via product page

Diagram of the synthesis of cyanogen fluoride via pyrolysis.

Applications in Organic Synthesis

Cyanogen fluoride is a valuable reagent for introducing both fluorine and a cyano group into
organic molecules.

Addition to Alkenes

Cyanogen fluoride readily adds across the double bond of olefins to produce a,-fluoronitriles.
[1] This reaction is a useful method for synthesizing fluorinated building blocks.

General Reaction Scheme:
R2C=CR2 + FCN - R2FC-C(CN)R2
Experimental Protocol: Addition of Cyanogen Fluoride to an Olefin (General Procedure)

Materials:
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Alkene substrate

Cyanogen fluoride gas

Anhydrous, inert solvent (e.g., dichloromethane)

Reaction vessel equipped with a gas inlet, stirrer, and cooling bath
Procedure:
e Dissolve the alkene substrate in the anhydrous, inert solvent in the reaction vessel.

o Cool the reaction mixture to the desired temperature (typically between -78 °C and room
temperature, depending on the reactivity of the alkene).

e Slowly bubble a stream of cyanogen fluoride gas through the stirred solution.

o Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or NMR
spectroscopy).

o Upon completion, purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any
unreacted cyanogen fluoride.

o The product can be isolated and purified using standard techniques such as distillation or
column chromatography.

Safety Note: This reaction must be performed in a high-efficiency fume hood due to the
extreme toxicity of cyanogen fluoride.

Synthesis of Fluorinated Heterocycles

While direct reactions of cyanogen fluoride to form heterocycles are not widely reported, the
fluorinated building blocks produced from its reactions with alkenes can be valuable precursors
in the synthesis of fluorinated heterocycles.[6][7][8][92][10] The presence of fluorine in
heterocyclic compounds is of significant interest in drug discovery as it can modulate properties
such as metabolic stability, lipophilicity, and binding affinity.[11]
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Logical relationship of cyanogen fluoride in synthesis.

Safety and Handling

Cyanogen fluoride is an extremely toxic and explosive gas.[1] It is imperative that strict safety
protocols are followed when handling this substance.

o Engineering Controls: All work with cyanogen fluoride must be conducted in a certified
chemical fume hood with a high rate of air exchange.[2][3][4][5] For storage of larger
guantities, a dedicated gas cabinet is recommended.

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and
chemical splash goggles with a face shield.[2][3][4][5]

e Incompatible Materials: Avoid contact with acids, water, and oxidizing agents. Explosive
polymerization can be catalyzed by hydrogen fluoride.[1]
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e Emergency Procedures: In case of accidental release, evacuate the area immediately. For
skin or eye contact, flush with copious amounts of water for at least 15 minutes and seek
immediate medical attention. For inhalation, move the individual to fresh air and seek
immediate medical attention.[2][3][4][5]

Conclusion

Cyanogen fluoride is a potent reagent in organic synthesis, providing a direct route to
valuable fluorinated compounds. While its extreme toxicity necessitates careful handling, its
utility in preparing precursors for potentially bioactive molecules, such as fluorinated
heterocycles, makes it a compound of interest for researchers in drug discovery and medicinal
chemistry. Further exploration of its reactivity could unveil new applications in the synthesis of
complex fluorinated molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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